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Compound of Interest

Compound Name: 2-Amino-6-chlorobenzoyl chloride

Cat. No.: B1390120 Get Quote

In-Depth Technical Guide: 2-Amino-6-
chlorobenzoyl chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Amino-6-chlorobenzoyl
chloride (CAS No. 227328-16-7), a chemical intermediate of interest in organic synthesis and

potentially in the development of novel therapeutics. Due to the limited availability of public

data on this specific compound, this guide also draws upon information from structurally similar

compounds to provide a broader context for its potential properties and reactivity.

Chemical Identity and Identifiers
2-Amino-6-chlorobenzoyl chloride is a substituted aromatic acyl chloride. The presence of

an amino group, a chloro group, and a reactive acyl chloride moiety on the benzene ring makes

it a versatile building block in medicinal chemistry and material science.

Table 1: Chemical Identifiers for 2-Amino-6-chlorobenzoyl chloride
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Identifier Value Source

CAS Number 227328-16-7 [1]

Molecular Formula C₇H₅Cl₂NO [1]

Molecular Weight 190.03 g/mol

IUPAC Name
2-Amino-6-chlorobenzoyl

chloride

InChI

InChI=1S/C7H5Cl2NO/c8-4-2-

1-3-5(10)6(4)7(9)11/h1-

3H,10H2

[2]

InChIKey
QMVPVXZJPRBZKZ-

UHFFFAOYSA-N
[2]

Canonical SMILES
C1=CC(=C(C(=C1)N)C(=O)Cl)

Cl
[2]

Physicochemical Properties
Detailed experimental data on the physicochemical properties of 2-Amino-6-chlorobenzoyl
chloride are not readily available in the public domain. The data presented below are

computational predictions and should be used as estimates. For comparison, properties of the

related compound 2-chlorobenzoyl chloride are also included.

Table 2: Predicted and Comparative Physicochemical Properties
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Property

2-Amino-6-
chlorobenzoyl
chloride
(Predicted)

2-Chlorobenzoyl
chloride
(Experimental)

Source

Melting Point Data not available -4 to -3 °C

Boiling Point Data not available 238 °C

Density Data not available 1.382 g/mL at 25 °C

LogP 2.88 2.9 (XLogP3) [1]

PSA (Polar Surface

Area)
43.09 Å² 17.07 Å² [1]

Water Solubility Likely reacts Reacts

Synthesis and Reactivity
Proposed Synthesis
A definitive, published experimental protocol for the synthesis of 2-Amino-6-chlorobenzoyl
chloride is not currently available. However, based on standard organic chemistry principles,

the most probable synthetic route involves the chlorination of its corresponding carboxylic acid,

2-Amino-6-chlorobenzoic acid (CAS No. 2148-56-3).[3][4] Common chlorinating agents for this

type of transformation include thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂).

The general reaction is as follows:
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Proposed Synthesis of 2-Amino-6-chlorobenzoyl chloride

2-Amino-6-chlorobenzoic acid

2-Amino-6-chlorobenzoyl chloride

Chlorination

Thionyl Chloride (SOCl₂) 
or Oxalyl Chloride ((COCl)₂)

Click to download full resolution via product page

Caption: Proposed synthesis of 2-Amino-6-chlorobenzoyl chloride.

A potential challenge in this synthesis is the presence of the amino group, which can react with

the chlorinating agent. Protection of the amino group may be necessary prior to the chlorination

step, followed by deprotection.

Reactivity
As an acyl chloride, 2-Amino-6-chlorobenzoyl chloride is expected to be a reactive

compound. The acyl chloride functional group is a good electrophile and will readily undergo

nucleophilic acyl substitution reactions. It is expected to react with water, alcohols, and amines

to form the corresponding carboxylic acid, esters, and amides, respectively. The presence of

the amino and chloro substituents on the aromatic ring will influence the reactivity of the acyl

chloride and the aromatic ring itself.

Safety and Handling
A specific Safety Data Sheet (SDS) for 2-Amino-6-chlorobenzoyl chloride is not publicly

available. However, based on the reactivity of acyl chlorides, it should be handled with extreme

care in a well-ventilated fume hood. Personal protective equipment (PPE), including chemical-

resistant gloves, safety goggles, and a lab coat, is essential.

Table 3: Inferred Hazards and Precautions
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Hazard Precaution

Corrosive
Avoid contact with skin, eyes, and mucous

membranes.

Moisture sensitive Handle and store under anhydrous conditions.

Lachrymator Avoid inhalation of fumes.

Toxicity
The toxicological properties have not been

thoroughly investigated.

Applications in Research and Drug Development
While specific applications of 2-Amino-6-chlorobenzoyl chloride are not well-documented, its

structure suggests potential utility as an intermediate in the synthesis of various biologically

active molecules. Substituted benzoyl chlorides are known to be precursors for a range of

pharmaceuticals and agrochemicals. The 2-amino-6-chloro substitution pattern could be a key

feature in the design of novel compounds targeting specific biological pathways.

Experimental Protocols
Detailed, validated experimental protocols for the synthesis or use of 2-Amino-6-
chlorobenzoyl chloride are not available in the reviewed literature. Researchers planning to

work with this compound would need to develop their own procedures, likely adapting protocols

for similar substituted benzoyl chlorides.

Logical Workflow for Chemical Information Retrieval
The process of gathering information for this technical guide involved a systematic search for a

compound with limited public data. The following diagram illustrates a generalized workflow for

such a chemical information retrieval process.
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Information Retrieval Workflow

Identify Target Compound
(e.g., by name or structure)

Search for CAS Number

Search for Other Identifiers
(InChI, SMILES, etc.)

Search for Physicochemical Properties

Search for Synthesis Protocols

If data is scarce,
search for analogous compounds

Data not foundSearch for Applications

Data not found

Search for Safety Data (SDS) Data not found

Data not found

Compile Technical Guide

Click to download full resolution via product page

Caption: Generalized workflow for chemical information retrieval.
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Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for a comprehensive safety assessment or experimental validation. The

information provided, particularly where inferred from analogous compounds, should be treated

with caution. Always consult primary literature and official safety documentation before handling

any chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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